Carvedilol glucuronide
Carvedilol glucuronide
A metabolite of Carvedilol
Brand Name:
Vulcanchem
CAS No.:
114869-83-9
VCID:
VC0193052
InChI:
InChI=1S/C30H34N2O10/c1-38-21-10-4-5-11-22(21)39-14-13-31-15-17(41-30-27(35)25(33)26(34)28(42-30)29(36)37)16-40-23-12-6-9-20-24(23)18-7-2-3-8-19(18)32-20/h2-12,17,25-28,30-35H,13-16H2,1H3,(H,36,37)/t17?,25-,26-,27+,28-,30+/m0/s1
SMILES:
COC1=CC=CC=C1OCCNCC(COC2=CC=CC3=C2C4=CC=CC=C4N3)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C30H34N2O10
Molecular Weight:
582.61
Carvedilol glucuronide
CAS No.: 114869-83-9
Impurities
VCID: VC0193052
Molecular Formula: C30H34N2O10
Molecular Weight: 582.61
Purity: > 95%
CAS No. | 114869-83-9 |
---|---|
Product Name | Carvedilol glucuronide |
Molecular Formula | C30H34N2O10 |
Molecular Weight | 582.61 |
IUPAC Name | (2S,3S,4S,5R,6R)-6-[1-(9H-carbazol-4-yloxy)-3-[2-(2-methoxyphenoxy)ethylamino]propan-2-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C30H34N2O10/c1-38-21-10-4-5-11-22(21)39-14-13-31-15-17(41-30-27(35)25(33)26(34)28(42-30)29(36)37)16-40-23-12-6-9-20-24(23)18-7-2-3-8-19(18)32-20/h2-12,17,25-28,30-35H,13-16H2,1H3,(H,36,37)/t17?,25-,26-,27+,28-,30+/m0/s1 |
SMILES | COC1=CC=CC=C1OCCNCC(COC2=CC=CC3=C2C4=CC=CC=C4N3)OC5C(C(C(C(O5)C(=O)O)O)O)O |
Appearance | Light Beige To Pale Yellow Solid |
Melting Point | >165°C |
Description | A metabolite of Carvedilol |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 2-(9H-Carbazol-4-yloxy)-1-[[[2-(2-methoxyphenoxy)ethyl]amino]methyl]ethyl β-D-Glucopyranosiduronic Acid; Carvedilol Glucuronide; |
PubChem Compound | 49849580 |
Last Modified | Nov 11 2021 |
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